(R)-(+)-Docosahexaenyl-1’-Hydroxy-2’-Propylamide

• CAS No.: 1282618-08-9
• Product Name: (R)-(+)-Docosahexaenyl-1’-Hydroxy-2’-Propylamide
• Molecular Formula: C25H39NO2
• Molecular Weight: 385.592
• IUPAC Name: (4Z,7Z,10Z,13Z,16Z,19Z)-N-[(2R)-1-hydroxypropan-2-yl]docosa-4,7,10,13,16,19-hexaenamide
• Standard InChI: InChI=1S/C25H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-25(28)26-24(2)23-27/h4-5,7-8,10-11,13-14,16-17,19-20,24,27H,3,6,9,12,15,18,21-23H2,1-2H3,(H,26,28)/b5-4-,8-7-,11-10-,14-13-,17-16-,20-19-/t24-/m1/s1
• Standard InChIKey: KBRZWFSEAGKIMB-BSBZWLAMSA-N
• SMILES: CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)NC(C)CO
• Appearance: Assay:≥98%A solution in ethanol
• Description: N-Acyl ethanolamines (NAEs) have diverse biological actions that are strongly affected by the associated acyl group. Docosahexaenoyl ethanolamide (DHEA) has potential signaling roles in cancer, inflammation, and neurological development and functioning. At least some of DHEA’s effects are mediated through cannabinoid (CB) receptors, while some NAEs also act as vanilloid receptor agonists and voltage-gated K (R)-(+)-Docosahexaenyl-1’-hydroxy-2’-propylamide is a homolog of DHEA, characterized by the addition of an (R)-α-methyl group at the methylene carbon adjacent to the amide nitrogen. A similar modification of arachidonoyl ethanolamide (Item No. 90050) to produce R-1 methanandamide (Item No. 90070) imparts higher affinity for the CB receptor as well as improved metabolic stability. The physiological actions of this compound have not been evaluated.
• Synonyms: (4Z,7Z,10Z,13Z,16Z,19Z)-N-[(1R)-2-Hydroxy-1-methylethyl]-4,7,10,13,16,19-docosahexaenamide
• PubChem Compound: 90008898
• Last Modified: Nov 11 2021